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The Autism Diagnostic Observation Schedule (ADOS), in conjunction with the Autism

Diagnostic Interview-Revised (ADI-R), is often considered the "gold standard" for the diagnosis

of Autism Spectrum Disorder (ASD). However, a range of other assessment tools are also

utilized in clinical and research settings. This guide provides a comparative analysis of the

concurrent validity of the ADOS with several prominent ASD measures, presenting quantitative

data from key validation studies to aid researchers, scientists, and drug development

professionals in their selection and interpretation of these instruments.

Overview of Compared Instruments
The following instruments are compared against the ADOS based on available concurrent

validity data:

Autism Diagnostic Interview-Revised (ADI-R): A comprehensive, structured interview

conducted with a parent or caregiver, focusing on developmental history and current

behaviors.

Childhood Autism Rating Scale (CARS): A 15-item behavioral rating scale completed by a

clinician to determine the severity of autistic symptoms.

Social Responsiveness Scale (SRS): A questionnaire designed to measure the severity of

autism spectrum symptoms as they occur in natural social settings, completed by parents or

teachers.
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Gilliam Autism Rating Scale (GARS): A norm-referenced instrument that assists in the

identification and estimation of the severity of autism.

Quantitative Comparison of Concurrent Validity
The tables below summarize the quantitative data from studies assessing the concurrent

validity of the ADOS with the aforementioned instruments. Concurrent validity, in this context,

refers to the extent to which a test's results correspond with those of a previously established

and validated measure (the ADOS).

Table 1: ADOS and Autism Diagnostic Interview-Revised
(ADI-R)

Study Sample Size Population Key Findings

Risi et al. (2006)
960 (U.S.), 232

(Canadian)
Children and adults

Pearson's r correlation

between ADI-R and

ADOS algorithm totals

was 0.57.[1]

Le Couteur et al.

(2008)
101

Preschoolers with

ASD and other

developmental

disorders

Correlations between

ADI-R and ADOS

domains ranged from

0.51 to 0.71.

Meta-Analysis (Multiple studies)
Individuals with

suspected ASD

ADOS-2 sensitivity:

0.89-0.92, specificity:

0.81-0.85. ADI-R

sensitivity: 0.75,

specificity: 0.82.

Table 2: ADOS and Childhood Autism Rating Scale
(CARS)
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Study Sample Size Population Key Findings

Ji et al. (2023) 237 Children

Significant correlation

between CARS-2 and

ADOS-2 total scores

(r=0.864, p<0.001).[2]

[3][4]

Preliminary Study 78 Children

Significant correlation

between CARS and

ADOS total scores

(r=0.808, p<0.001).[5]

Flowers et al. (2022) Review N/A

Strong correlation

reported between

CARS-2 and the

original ADOS

(r=0.77-0.79).

Table 3: ADOS and Social Responsiveness Scale (SRS)
Study Sample Size Population Key Findings

Reszka et al. (2014) 201
Preschool-aged

children with ASD

Scores on most

measures were

correlated, with the

exception of the

ADOS and the parent-

rated SRS (SRS-P).[6]

[7][8]

Flowers et al. (2022) Review N/A

Low to moderate

correlation reported

between the CARS-2

and the SRS (r=0.38-

0.47), not directly with

the ADOS.

Table 4: ADOS and Gilliam Autism Rating Scale (GARS)
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Study Sample Size Population Key Findings

Mazefsky & Oswald

(2006)
Clinical Population

Children referred to a

specialty diagnostic

clinic

The GARS was found

to be "generally

ineffective at

discriminating

between children with

various team

diagnoses and

consistently

underestimated the

likelihood of autism."

Flowers et al. (2022) Review N/A

Reports "excellent"

correlations between

the GARS-3 and the

ADOS (r=0.69-0.83),

which is in contrast to

other findings.

Camodeca (2023) 186

Clinically referred

children suspected of

autism

The GARS-3 did not

demonstrate adequate

criterion validity, with

the author-suggested

cutoff correctly

classifying only about

47% of participants

and having high false-

positive rates.

Experimental Protocols
Detailed methodologies are crucial for the interpretation of validation data. Below are

summaries of the experimental protocols from key cited studies.

Ji et al. (2023): A Validation Study of the CARS-2 Compared With the ADOS-2
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Objective: To examine the concurrent validity of the Childhood Autism Rating Scale, Second

Edition (CARS-2) with the Autism Diagnostic Observation Schedule, Second Edition (ADOS-

2).

Participants: A total of 237 children were included in the study.

Procedure: Both the CARS-2 and the ADOS-2 were administered to all participating children.

Data Analysis: The relationship between the total scores of the CARS-2 and the ADOS-2

was assessed using Pearson's correlation analysis. A receiver operating characteristic

(ROC) curve was used to determine the optimal cutoff score for the CARS-2 in diagnosing

ASD, using the ADOS-2 as the reference standard.[2][3][4]

Reszka et al. (2014): Brief Report: Concurrent Validity of Autism Symptom Severity Measures

Objective: To determine if the symptom severity and diagnostic status of preschool-aged

children with ASD were categorized similarly across the ADOS, CARS, and SRS (parent and

teacher versions).

Participants: The study included 201 preschool-aged children with an existing diagnosis of

ASD.

Procedure: Participants were assessed using the ADOS, and parents and/or teachers

completed the CARS and SRS.

Data Analysis: The study examined the correlations between the scores of the different

measures to assess concurrent validity.[6][7][8]

Mazefsky & Oswald (2006): The discriminative ability and diagnostic utility of the ADOS-G,

ADI-R, and GARS for children in a clinical setting

Objective: To evaluate the diagnostic utility and discriminative ability of the ADOS-Generic

(ADOS-G), ADI-R, and GARS in a clinical population.

Participants: Children who were referred to a specialty diagnostic clinic over a three-year

period.
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Procedure: Participants were assessed using the ADOS-G, ADI-R, and GARS as part of a

comprehensive diagnostic evaluation. The results of these measures were compared to the

final team diagnoses.

Data Analysis: The study analyzed the agreement between the instrument classifications and

the clinical team diagnoses.

Visualizing the Relationships
The following diagrams illustrate the concept of concurrent validity and a typical experimental

workflow for such studies.
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Caption: Relationship between ADOS and other ASD measures.
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Experimental Workflow for Concurrent Validity Studies

Study Protocol

Participant Recruitment
(e.g., clinical referrals)

Informed Consent
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Click to download full resolution via product page

Caption: A generalized experimental workflow diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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